![molecular formula C17H16N4O3S2 B2681402 ethyl 2-(benzo[d]thiazole-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate CAS No. 922455-06-9](/img/structure/B2681402.png)
ethyl 2-(benzo[d]thiazole-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzothiazole derivatives are a class of compounds that have been studied for their diverse biological activities . They are characterized by a benzene ring fused to a thiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom .
Synthesis Analysis
The synthesis of benzothiazole derivatives often involves reactions with 2-aminothiophenol or 2-aminobenzenethiol . The specific synthesis process for “ethyl 2-(benzo[d]thiazole-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate” is not available in the literature I have access to.Molecular Structure Analysis
The molecular structure of benzothiazole derivatives is characterized by a planar thiazole ring, with aromaticity characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Chemical Reactions Analysis
Benzothiazole derivatives can undergo various chemical reactions, depending on the functional groups attached to the benzothiazole ring . The specific chemical reactions of “ethyl 2-(benzo[d]thiazole-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate” are not available in the literature I have access to.Physical And Chemical Properties Analysis
The physical and chemical properties of benzothiazole derivatives can vary widely depending on their specific structure . The properties of “ethyl 2-(benzo[d]thiazole-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate” are not available in the literature I have access to.Scientific Research Applications
Antimicrobial and Antifungal Applications
Benzothiazole derivatives have been found to possess a wide range of pharmacological properties, including antimicrobial and antifungal activities . This suggests that our compound could potentially be used in the development of new antimicrobial and antifungal drugs.
Antioxidant Applications
Benzothiazole derivatives have also been found to exhibit antioxidant properties . This suggests that our compound could potentially be used in the development of new antioxidant drugs or supplements.
Anticancer Applications
Benzothiazole derivatives have shown potential in the field of anticancer research . This suggests that our compound could potentially be used in the development of new anticancer drugs.
Anti-inflammatory Applications
Benzothiazole derivatives have been found to possess anti-inflammatory properties . This suggests that our compound could potentially be used in the development of new anti-inflammatory drugs.
Neuroprotective Applications
Benzothiazole derivatives have been found to possess neuroprotective properties . This suggests that our compound could potentially be used in the development of new neuroprotective drugs.
Quorum Sensing Inhibitor
Benzothiazole derivatives have been found to inhibit quorum sensing in Gram-negative bacteria . This suggests that our compound could potentially be used in the development of new drugs that inhibit quorum sensing, which is a bacterial cell-cell communication mechanism.
Safety And Hazards
Future Directions
Benzothiazole derivatives are a promising class of compounds for the development of new drugs due to their diverse biological activities . Future research may focus on the synthesis and evaluation of new benzothiazole derivatives, including potentially “ethyl 2-(benzo[d]thiazole-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate”.
properties
IUPAC Name |
ethyl 2-(1,3-benzothiazole-2-carbonylamino)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O3S2/c1-2-24-17(23)21-8-7-11-13(9-21)26-16(19-11)20-14(22)15-18-10-5-3-4-6-12(10)25-15/h3-6H,2,7-9H2,1H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WATHMDPKTWYDPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=N2)NC(=O)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-(benzo[d]thiazole-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.